7-tert-Butyl-chroman-4-ylamine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 7-tert-butyl-3,4-dihydro-2H-chromen-4-amine
• InChI: InChI=1S/C13H19NO/c1-13(2,3)9-4-5-10-11(14)6-7-15-12(10)8-9/h4-5,8,11H,6-7,14H2,1-3H3
• InChI Key: ZYTVBLCFEFRUIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)C(CCO2)N

Description

7-tert-Butyl-chroman-4-ylamine is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The product of Example 1B (1.53g) was taken into a solution of 20% ammonia in methanol, and hydrogenated for 4 hours at 60 psi at 50° C. in the presence of 1.55 g of 10% palladium on carbon as catalyst. The reaction mixture was filtered to remove catalyst, and the solvent removed under reduced pressure to give 1.40 g of the title compound (93% for two steps). 1H NMR(300 MHz, CDCl3) δ 7.25 (d, 1H, J=6.8 Hz), 6.96 (dd, 1H, J=2.0 and 8.1 Hz), 6.85 (d, 1H, J=2.0 Hz), 4.18-4.32 (m, 2H), 4.04 (t, 1H), 2.11-2.21 (m, 1H), 1.80-1.90 (m, 1H), 1.29 (s, 9H). MS (DCI) m/e 206 (M+H)+.